Cas no 2498-68-2 (4-benzo[a]anthracen-12-ylpyridine)
2498-68-2 structure
Product Name:4-benzo[a]anthracen-12-ylpyridine
CAS No:2498-68-2
MF:C23H15N
MW:305.371905565262
CID:1420020
PubChem ID:3278435
Update Time:2025-04-20
4-benzo[a]anthracen-12-ylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-benzo[a]anthracen-12-ylpyridine
- NSC64926
- 4-benzo[a]anthracen-12-yl-pyridine
- 12-(4-Pyridyl)-benz<
- a>
- anthracen
- NCIOpen2_008238
- AC1MM0IG
- NSC64926; 4-benzo[a]anthracen-12-yl-pyridine; 12-(4-Pyridyl)-benz< a> anthracen; NCIOpen2_008238; AC1MM0IG;
- NSC-64926
- 2498-68-2
- DTXSID20390970
-
- Inchi: 1S/C23H15N/c1-3-7-20-16(5-1)9-10-19-15-18-6-2-4-8-21(18)22(23(19)20)17-11-13-24-14-12-17/h1-15H
- InChI Key: SIRKNAJVKKTKCE-UHFFFAOYSA-N
- SMILES: N1C=CC(=CC=1)C1C2C=CC=CC=2C=C2C=CC3C=CC=CC=3C=12
Computed Properties
- Exact Mass: 305.12000
- Monoisotopic Mass: 305.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 6.20820
4-benzo[a]anthracen-12-ylpyridine Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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